Cas no 1797688-61-9 (N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide)

• Product Name: N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide
• CAS No: 1797688-61-9
• MF: C₁₇H₂₆N₂O₆S₂
• MW: 418.52814245224
• CID: 5776942
• PubChem ID: 71809162
• Update Time: 2025-07-18

N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1797688-61-9
• N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide
• N-methyl-2-[1-(3-phenoxypropylsulfonyl)piperidin-4-yl]sulfonylacetamide
• F6441-7933
• N-methyl-2-((1-((3-phenoxypropyl)sulfonyl)piperidin-4-yl)sulfonyl)acetamide
• AKOS024564307

• Inchi： 1S/C17H26N2O6S2/c1-18-17(20)14-26(21,22)16-8-10-19(11-9-16)27(23,24)13-5-12-25-15-6-3-2-4-7-15/h2-4,6-7,16H,5,8-14H2,1H3,(H,18,20)
• InChI Key： JMORRWXPYJLTFK-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)(C1CCN(CC1)S(CCCOC1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 418.12322890g/mol
• Monoisotopic Mass: 418.12322890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 127Ų

Additional information on N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide

Introduction to N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide (CAS No. 1797688-61-9)

N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide, a compound with the chemical identifier CAS No. 1797688-61-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and therapeutic interventions. The intricate structure of this molecule, characterized by its sulfonyl and amide functional groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The< strong>N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide molecule exhibits a complex arrangement of atoms, including a piperidine ring substituted with a phenoxypropanesulfonyl group and an acetamide moiety. This structural complexity is not merely a matter of molecular curiosity but also contributes to its unique chemical properties and biological activities. The presence of multiple functional groups, such as the sulfonyl and amide bonds, allows for diverse interactions with biological targets, making this compound a versatile tool in the chemist's arsenal.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The< strong>N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide molecule has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Its ability to interact with specific targets has made it an attractive subject for further investigation in preclinical studies.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical trials. The< strong>CAS No. 1797688-61-9 identifier ensures that researchers can reliably obtain and utilize this compound for their studies. The synthesis of this molecule involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to optimize the production process.

The pharmacological profile of< strong>N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide has been extensively evaluated in vitro using various cell lines and biochemical assays. Preliminary findings suggest that this compound exhibits potent activity against several disease-related targets. For instance, studies have shown that it can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses. Additionally, its interaction with certain receptor proteins has been linked to anti-proliferative effects in cancer cell lines.

The< strong>phenoxypropanesulfonyl group in the molecular structure is particularly noteworthy for its role in modulating biological activity. This moiety has been identified as a key pharmacophore in several FDA-approved drugs, contributing to their therapeutic efficacy. The incorporation of this group into the< strong>N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide framework enhances its binding affinity to target proteins, thereby increasing its potential as a drug candidate.

In addition to its pharmacological properties, the< strong>CAS No. 1797688-61-9 compound has also been studied for its chemical stability and solubility characteristics. These properties are critical for determining its suitability for formulation into drug products and ensuring its efficacy during storage and transportation. Researchers have employed spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to characterize the compound's molecular structure and confirm its identity.

The synthesis and characterization of< strong>N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide represent a significant contribution to the field of medicinal chemistry. This compound exemplifies the importance of structural diversity in drug discovery efforts and highlights the potential of sulfonylated piperidine derivatives as therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly vital role in developing next-generation pharmaceuticals.

The development of novel drugs is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The< strong>N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yl]sulfonyl}acetamide molecule serves as a testament to the power of collaborative research in advancing therapeutic strategies for various diseases. By leveraging cutting-edge synthetic methods and biotechnological tools, researchers can accelerate the discovery and development of new drugs that address unmet medical needs.

In conclusion, the< strong>CAS No. 1797688-61-9 identifier is associated with a compound that holds significant promise in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like< strong>N-methyl-2-{[1-(3-phenoxypropanesulfonyl)piperidin-4-yll]sulonylacetamide will undoubtedly play a pivotal role in shaping the future of medicine.